4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 4-fluoro-N-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C18H16FN3O2/c1-12-4-3-5-14(10-12)17-20-16(24-21-17)11-22(2)18(23)13-6-8-15(19)9-7-13/h3-10H,11H2,1-2H3
• InChI Key: OQGHJRYBGAYMKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(C)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, also known as FMeOXA, is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery and development. FMeOXA belongs to the class of benzamide derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors involved in cancer cell growth and inflammation. This compound has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to reduce inflammation in animal models of inflammation. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its potential to exhibit activity against various diseases. Another advantage is its ease of synthesis, which makes it readily available for research purposes. However, one limitation is that the mechanism of action of this compound is not fully understood, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for research on 4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One direction is to further investigate its mechanism of action and identify the specific targets that it interacts with. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been reported in several scientific publications. One of the methods involves the reaction of 4-fluoro-N-methylbenzamide with 3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl chloride in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography. Other methods involve the use of different reagents and reaction conditions.

Scientific Research Applications

4-fluoro-N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been studied for its potential applications in drug discovery and development. It has been found to exhibit activity against various cancer cell lines and has shown promise as an anti-inflammatory agent. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.